2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile

• IUPAC Name: 2-[[5-[3-(trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile
• InChI: InChI=1S/C16H10F3N5/c17-16(18,19)14-7-3-6-11(8-14)15-21-23-24(22-15)10-13-5-2-1-4-12(13)9-20/h1-8H,10H2
• InChI Key: RGODYUMABYGRHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2N=C(N=N2)C3=CC(=CC=C3)C(F)(F)F)C#N
• Molecular Formula: C16H10F3N5
• Molecular Weight: 329.28 g/mol

Description

2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile, also known as TFMIB, is a chemical compound with potential applications in scientific research. TFMIB is a tetrazole-based compound that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Mechanism of Action

2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile has been shown to bind to the benzodiazepine site on GABA-A receptors, which enhances the activity of the receptor. This leads to an increase in inhibitory neurotransmission, which can have an anxiolytic and sedative effect. 2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile has also been shown to enhance the activity of GABA-A receptors that contain the α5 subunit, which are important for learning and memory.
Biochemical and Physiological Effects:
2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile has been shown to have anxiolytic and sedative effects in animal models. 2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile has also been shown to enhance learning and memory in animal models. 2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile has been shown to have a low toxicity profile and does not produce significant side effects.

Advantages and Limitations for Lab Experiments

2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile has several advantages for use in laboratory experiments. 2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile is a selective modulator of GABA-A receptors, which allows for the study of the specific role of these receptors in various physiological processes. 2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile has also been shown to have a high affinity for the α5 subunit of GABA-A receptors, which allows for the study of the specific role of this subunit in learning and memory. However, 2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile has limitations in that it has a short half-life and is not suitable for long-term studies.

Future Directions

There are several future directions for the study of 2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile. One direction is to further investigate the role of 2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile in the modulation of GABA-A receptors and its potential therapeutic applications in the treatment of anxiety, epilepsy, and insomnia. Another direction is to study the specific role of 2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile in the enhancement of learning and memory and its potential use in the treatment of cognitive disorders. Additionally, future studies can focus on the optimization of the synthesis method for 2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile to increase the yield and purity of the compound.

Synthesis Methods

2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile has been synthesized through various methods, including the reaction of 4-cyanobenzyl chloride with sodium azide followed by the reaction of the resulting intermediate with 3-(trifluoromethyl)phenylhydrazine. Another method involves the reaction of 4-cyanobenzyl chloride with 5-aminotetrazole followed by the reaction of the resulting intermediate with 3-(trifluoromethyl)phenylhydrazine. These methods have been optimized to increase the yield and purity of 2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile.

Scientific Research Applications

2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile has potential applications in scientific research, particularly in the field of neuroscience. 2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile has been shown to modulate the activity of GABA-A receptors, which are important targets for the treatment of anxiety, epilepsy, and insomnia. 2-[[5-[3-(Trifluoromethyl)phenyl]tetrazol-2-yl]methyl]benzonitrile has also been studied for its potential use as a tool to study the role of GABA-A receptors in synaptic plasticity and learning and memory.